3,4-dimethyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide

Specification

• CAS No.: 946322-09-4
• Molecular Formula: C22H22N2O3S2
• Molecular Weight: 426.6 g/mol
• IUPAC Name: 3,4-dimethyl-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
• Standard InChI: InChI=1S/C22H22N2O3S2/c1-15-7-10-19(13-16(15)2)29(26,27)23-18-9-8-17-5-3-11-24(20(17)14-18)22(25)21-6-4-12-28-21/h4,6-10,12-14,23H,3,5,11H2,1-2H3
• Standard InChI Key: OKKFGBXHECWJDN-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CS4)C=C2)C
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CS4)C=C2)C

Introduction

Synthesis

The synthesis of such a compound would likely involve multiple steps, including:

• Formation of the Tetrahydroquinoline Ring: This could involve a reduction of a quinoline derivative.

• Introduction of the Thiophene-2-Carbonyl Group: This might be achieved through a condensation reaction with thiophene-2-carboxylic acid or its derivatives.

• Attachment of the Benzene-1-Sulfonamide Moiety: This could involve a nucleophilic substitution reaction with a suitable sulfonamide precursor.

Potential Applications

While specific applications for this compound are not detailed in the search results, compounds with similar structures often exhibit biological activity, such as antimicrobial or anticancer properties. For example, sulfonamides are known for their antibacterial effects, and thiophene derivatives have shown promise in various pharmacological applications.

Research Findings and Data

Compound Type	Potential Activity	Reference
Sulfonamides	Antimicrobial	General knowledge
Thiophene Derivatives	Pharmacological activities
Quinoline Derivatives	Antimalarial, anticancer	General knowledge